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Performance & Property Comparison

Feature NPB Spiro-NPB
HTM 1B
(Spirobifluorene-based)

External Quantum
Efficiency (EQE)

Lower than HTM 1B [1] Lower than
HTM 1B [1]

13.64% [1] [2]

Maximum Current
Efficiency

Lower than HTM 1B [1] Lower than
HTM 1B [1]

16.16 cd/A [1]

Maximum Power
Efficiency

Lower than HTM 1B [1] Lower than
HTM 1B [1]

11.17 lm/W [1]

Glass Transition
Temperature (Tg)

~95°C [3] 126°C [1] 180°C [1]

Decomposition
Temperature (Td)

Information not available
in search results

420°C [1] 495°C [1]

HOMO Level (eV) Information not available

in search results

-5.32 [1] -5.54 [1]
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Experimental Context and Protocols

The comparative data comes from a study where these materials were used as Hole Transporting Materials

(HTMs) in red phosphorescent OLEDs [1]. Here are the key experimental details:

Device Fabrication: The OLED devices were fabricated with a multi-layer structure, where the hole

transporting layer (using NPB, Spiro-NPB, or HTM 1B) is a crucial component between the anode
and the emissive layer [1].

Efficiency Measurement: The External Quantum Efficiency (EQE) is defined as the ratio of the
number of charge carriers collected by the electrode to the number of incident photons on the device

surface [4]. In the context of light-emitting devices like OLEDs, it measures the number of photons
that escape the device per injected electron, indicating how efficiently the device converts electricity

into light [4] [5].
Thermal Analysis: Thermal stability was assessed using:

Thermogravimetric Analysis (TGA): Measures the temperature at which a material begins to
decompose (typically reported at 5% weight reduction) [1].

Differential Scanning Calorimetry (DSC): Determines the glass transition temperature (Tg),

which indicates the morphological stability of the amorphous film [1].

Key Comparative Insights

The data reveals critical performance trade-offs:

Hole Transporting Material (HTM) Selection
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Thermal Stability: The spirobifluorene core in Spiro-NPB and HTM 1B leads to significantly higher

thermal and morphological stability compared to NPB. This is crucial for device longevity, as low Tg

materials like NPB can crystallize during device operation, leading to failure [1] [3].

Device Efficiency: While Spiro-NPB offers much better thermal stability than NPB, the study shows
that its EQE is comparable to or only slightly better than NPB. The structurally optimized HTM 1B is

the material that delivers a dramatic leap in all efficiency metrics, including EQE [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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npb-external-quantum-efficiency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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